2-(1H-indol-1-yl)-N-(4-(4-methoxypiperidin-1-yl)phenyl)acetamide

• IUPAC Name: 2-indol-1-yl-N-[4-(4-methoxypiperidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C22H25N3O2/c1-27-20-11-14-24(15-12-20)19-8-6-18(7-9-19)23-22(26)16-25-13-10-17-4-2-3-5-21(17)25/h2-10,13,20H,11-12,14-16H2,1H3,(H,23,26)
• InChI Key: UARDHNUUAVQZPU-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2=CC=C(C=C2)NC(=O)CN3C=CC4=CC=CC=C43
• Molecular Formula: C22H25N3O2
• Molecular Weight: 363.5 g/mol

Description

2-(1H-indol-1-yl)-N-(4-(4-methoxypiperidin-1-yl)phenyl)acetamide, commonly known as IND-1, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Antimicrobial Applications

A study by Debnath and Ganguly (2015) synthesized a series of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives, including structures similar to 2-(1H-indol-1-yl)-N-(4-(4-methoxypiperidin-1-yl)phenyl)acetamide, to evaluate their antibacterial and antifungal activities. The compounds demonstrated promising antimicrobial properties, with some showing significant activity against various pathogenic microorganisms, highlighting their potential in developing new antimicrobial agents (Debnath & Ganguly, 2015).

Anti-Inflammatory Drug Design and Molecular Docking

Al-Ostoot et al. (2020) conducted a detailed study on an indole acetamide derivative, focusing on its synthesis, molecular docking analysis for anti-inflammatory applications, and various physical and chemical characterizations. The compound exhibited potential anti-inflammatory activity through in silico modeling, targeting cyclooxygenase domains COX-1 and COX-2. This research underscores the utility of indole acetamide derivatives in designing new anti-inflammatory drugs (Al-Ostoot et al., 2020).

Sigma-2 Receptor Affinity and Anxiolytic Activity

Perregaard et al. (1995) synthesized a series of compounds related to 2-(1H-indol-1-yl)-N-(4-(4-methoxypiperidin-1-yl)phenyl)acetamide, focusing on their affinity for sigma receptors. Introduction of specific substituents yielded very selective sigma-2 ligands with subnanomolar affinity, one of which demonstrated potent anxiolytic activity in animal models. This research highlights the therapeutic potential of these compounds in treating anxiety-related disorders (Perregaard et al., 1995).

Antioxidant Activity

Gopi and Dhanaraju (2020) synthesized novel N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl) acetamide derivatives, including compounds structurally related to 2-(1H-indol-1-yl)-N-(4-(4-methoxypiperidin-1-yl)phenyl)acetamide, to evaluate their antioxidant activity. The compounds showed considerable activity in both ferric reducing antioxidant power (FRAP) and DPPH methods, indicating their potential as antioxidant agents (Gopi & Dhanaraju, 2020).